Cas no 205873-28-5 (Methyl 5-(methylsulfonyl)-1H-indole-2-carboxylate)

• Product Name: Methyl 5-(methylsulfonyl)-1H-indole-2-carboxylate
• CAS No: 205873-28-5
• MF: C₁₁H₁₁NO₄S
• MW: 253.274341821671
• MDL: MFCD00216478
• CID: 286258
• PubChem ID: 735868
• Update Time: 2025-06-13

Methyl 5-(methylsulfonyl)-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(methylsulfonyl)-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylicacid, 5-(methylsulfonyl)-, methyl ester
• 5-(METHYLSULFONYL)-INDOLE-2-CARBOXYLIC ACID METHYL ESTER
• Methyl 5-(methylsulfonyl)indole-2-carboxylate
• methyl 5-methylsulfonyl-1H-indole-2-carboxylate
• 5-(Methylsulfonyl)-1H-Indole-2-Carboxyl
• 5-Methanesulfonyl-1H-indole-2-carboxylic acid methyl ester
• 5-methanesulfonylindole-2-carboxylic acid methyl ester
• methyl (5-methylsulfonyl-1H-2-indolyl)carboxylate
• methyl 5-(methylsulphonyl)-1h-indole-2-carboxylate
• Methyl 5-methylsulphonylindole-2-carboxylate
• Oprea1_836278
• NVOKZHQKGPZQFP-UHFFFAOYSA-N
• SBB057595
• 0556AB
• OR7112
• 205873-28-5
• 5-methane sulfonylindole-2-carboxylic acid methyl ester
• 1H-Indole-2-carboxylicacid,5-(methylsulfonyl)-,methyl ester
• FT-0643922
• AKOS015852541
• 1H-Indole-2-carboxylic acid, 5-(methylsulfonyl)-, methyl ester
• 5methanesulfonylindole-2-carboxylic acid methyl ester
• SCHEMBL2576116
• C11H11NO4S
• MFCD00216478
• 5-(Methylsulfonyl)indole-2-carboxylic acid methyl ester
• SY062666
• M-4405
• Methyl 5-(methanesulfonyl)-1H-indole-2-carboxylate
• BP-12384
• DTXSID50352869
• C73901
• DS-13628
• DB-045297
• methyl 5-methanesulfonyl-1H-indole-2-carboxylate

• MDL： MFCD00216478
• Inchi： 1S/C11H11NO4S/c1-16-11(13)10-6-7-5-8(17(2,14)15)3-4-9(7)12-10/h3-6,12H,1-2H3
• InChI Key： NVOKZHQKGPZQFP-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2=C(C=C(C(=O)OC)N2)C=1)(=O)=O

Computed Properties

• Exact Mass: 253.04100
• Monoisotopic Mass: 253.040879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.7
• Topological Polar Surface Area: 84.6

Experimental Properties

• Color/Form: Pale yellow powder
• Density: 1.3854 (rough estimate)
• Melting Point: 175-179 °C
• Boiling Point: 508.1°C at 760 mmHg
• Flash Point: 261.1±28.2 °C
• Refractive Index: 1.4790 (estimate)
• PSA: 84.61000
• LogP: 2.43880
• Solubility: Slightly soluble in water

Methyl 5-(methylsulfonyl)-1H-indole-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Methyl 5-(methylsulfonyl)-1H-indole-2-carboxylate

Methyl 5-(methylsulfonyl)-1H-indole-2-carboxylate (CAS No. 205873-28-5): A Comprehensive Overview

Methyl 5-(methylsulfonyl)-1H-indole-2-carboxylate, identified by its CAS number 205873-28-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the indole derivatives class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural uniqueness of Methyl 5-(methylsulfonyl)-1H-indole-2-carboxylate lies in the presence of a methylsulfonyl group at the 5-position of the indole core, combined with a carboxylate moiety at the 2-position. Such structural features make it a valuable scaffold for designing novel molecules with enhanced pharmacological properties.

The synthesis of Methyl 5-(methylsulfonyl)-1H-indole-2-carboxylate involves multi-step organic transformations, typically starting from readily available indole precursors. The introduction of the methylsulfonyl group requires careful selection of sulfonylation reagents and conditions to ensure high regioselectivity and yield. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to optimize the synthetic route. These approaches not only improve efficiency but also enhance the overall scalability of the process, making it suitable for industrial applications.

In recent years, significant research has focused on exploring the pharmacological potential of indole derivatives. The methylsulfonyl group in Methyl 5-(methylsulfonyl)-1H-indole-2-carboxylate has been shown to modulate various biological pathways, including inflammation, oxidative stress, and cell proliferation. Preclinical studies have demonstrated its efficacy in models of neurological disorders, cancer, and autoimmune diseases. The carboxylate functionality at the 2-position further enhances its solubility and bioavailability, making it an attractive candidate for drug development.

One of the most compelling aspects of Methyl 5-(methylsulfonyl)-1H-indole-2-carboxylate is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel analogs with improved binding affinity and selectivity for target enzymes and receptors. For instance, derivatives of this scaffold have shown promising activity against enzymes involved in metabolic disorders and have been investigated for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The molecular interactions of Methyl 5-(methylsulfonyl)-1H-indole-2-carboxylate with biological targets have been extensively studied using computational chemistry techniques. Molecular docking simulations have revealed that this compound can bind effectively to various protein targets, including kinases and transcription factors. These interactions are mediated by key hydrogen bonding networks and hydrophobic interactions between the indole core and the target proteins. Understanding these molecular recognition mechanisms is crucial for designing next-generation drugs with enhanced therapeutic efficacy.

The pharmaceutical industry has shown considerable interest in licensing or developing drugs based on indole derivatives like Methyl 5-(methylsulfonyl)-1H-indole-2-carboxylate. Several clinical trials are underway to evaluate its safety and efficacy in treating a range of diseases. The compound's unique structural features make it a versatile building block for drug discovery programs aimed at addressing unmet medical needs. As research continues to uncover new biological functions of indole derivatives, the potential applications of this compound are expected to expand further.

The environmental impact and sustainability considerations are also important when evaluating compounds like Methyl 5-(methylsulfonyl)-1H-indole-2-carboxylate. Modern synthetic strategies emphasize green chemistry principles, aiming to minimize waste generation and reduce energy consumption during production. Techniques such as catalytic sulfonylation and solvent-free reactions have been developed to enhance sustainability without compromising yield or purity. These innovations align with global efforts to promote environmentally responsible pharmaceutical manufacturing.

In conclusion, Methyl 5-(methylsulfonyl)-1H-indole-2-carboxylate (CAS No. 205873-28-5) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structure, combined with its diverse biological activities, makes it a valuable tool for medicinal chemists seeking to design novel therapeutics. As ongoing research continues to elucidate its mechanisms of action and explore new applications, this compound is poised to play a pivotal role in advancing our understanding of disease treatment strategies.